2-Oxo-2-(phenethylamino)ethyl thiophene-3-carboxylate

• IUPAC Name: [2-oxo-2-(2-phenylethylamino)ethyl] thiophene-3-carboxylate
• InChI: InChI=1S/C15H15NO3S/c17-14(10-19-15(18)13-7-9-20-11-13)16-8-6-12-4-2-1-3-5-12/h1-5,7,9,11H,6,8,10H2,(H,16,17)
• InChI Key: TWHLKLANCZOJMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)COC(=O)C2=CSC=C2
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol
• CAS No.: 1794778-39-4

Description

“2-Oxo-2-(phenethylamino)ethyl thiophene-3-carboxylate” is a compound that incorporates a thiophene species. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Chemical Synthesis and Reactions

• Knoevenagel Reaction of 2-Aminothiophene-4-one : This study illustrates the synthesis of thiophene derivatives, including compounds similar to 2-Oxo-2-(phenethylamino)ethyl thiophene-3-carboxylate, demonstrating their potential in activating RNase L, a critical enzyme in the antiviral defense mechanism. The research emphasizes the use of thiophene for typical aldehyde reactions, highlighting the versatility of thiophene derivatives in chemical synthesis (Wen, 2011).

Electrochemical Properties

• Conducting Copolymers of Thiophene Derivatives : A study on the synthesis, characterization, and electrochromic properties of conducting copolymers involving thiophene derivatives points towards their significant potential in electronic applications. These copolymers exhibit color changes and electrical conductivity, suggesting their use in smart windows and electronic display technologies (Bulut et al., 2004).

Biological Activities

• Cyclopenteno[b]thiophene Derivatives as Local Anesthetic and Antiarrhythmic Agents : Research into cyclopenteno[b]thiophene derivatives, structurally related to this compound, has shown these compounds possess local anesthetic and antiarrhythmic activities. This demonstrates the potential medical applications of thiophene derivatives in treating arrhythmias and as local anesthetics (Al-Obaid et al., 1998).

Antimicrobial and Antioxidant Studies

• Lignan Conjugates via Cyclopropanation : Thiophene derivatives synthesized through a simple procedure have shown significant antimicrobial and antioxidant activities. This study underscores the potential of these compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Advanced Polymer Synthesis

• Oxidative Direct Arylation Polymerization of Thiophene : A novel method for synthesizing thiophene-based polymers with ester-functionalized side chains showcases a breakthrough in polymer chemistry, facilitating the development of high-quality polymers for electronic applications (Gobalasingham et al., 2016).